-
Home
-
Search for "850876-88-9"
Found 1 product searching for
"850876-88-9
"
Best Match
-
- InChI:
-
InChI=1S/C35H46FN5O9S/c1-34(2,3)50-32(45)37-27-13-8-6-4-5-7-11-22-17-35(22,31(44)39-51(47,48)24-14-15-24)38-29(42)28-16-23(19-41(28)30(27)43)49-33(46)40-18-21-10-9-12-26(36)25(21)20-40/h7,9-12,22-24,27-28H,4-6,8,13-20H2,1-3H3,(H,37,45)(H,38,42)(H,39,44)/b11-7-/t22-,23-,27+,28+,35-/m1/s1
-
Danoprevir is an orally bioavailable inhibitor of hepatitis C virus (HCV) nonstructural protein 3/4A (NS3/4A; IC50 = 1 nM), a serine protease essential for HCV replication. It is selective for NS3/4A over a panel of 53 proteases at a concentration of 10 μM. Danoprevir inhibits replication of the HCV genotypes 1a, 1b, 4, 5, and 6 (IC50s = 0.2-0.4 nM) as well as 2b and 3a (IC50s = 1.6 and 3.5 nM, respectively) in vitro. It also reduces the number of HCV genotype 1b replicons in Huh-7 cells (EC50 = 1.8 nM).
Danoprevir, also known as ITMN-191 and RG-7227, is under development by InterMune Inc and Roche Holding AG, is a promising, potent NS3/4A protease inhibitor for the oral treatment of HCV infection. Preclinical data demonstrated that danoprevir binds with high affinity and dissociates slowly from the HCV NS3 protease, allowing high liver drug exposure with only modes...